Cas no 742659-67-2 (2-(3-Bromo-1,2-oxazol-5-yl)propan-2-amine)

• Product Name: 2-(3-Bromo-1,2-oxazol-5-yl)propan-2-amine
• CAS No: 742659-67-2
• MF: C₆H₉BrN₂O
• MW: 205.052460432053
• MDL: MFCD32875286
• CID: 5666704
• PubChem ID: 21292274
• Update Time: 2025-11-02

2-(3-Bromo-1,2-oxazol-5-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromo-1,2-oxazol-5-yl)propan-2-amine
• 742659-67-2
• EN300-27194042
• 2-(3-Bromo-1,2-oxazol-5-yl)propan-2-amine

• MDL： MFCD32875286
• Inchi： 1S/C6H9BrN2O/c1-6(2,8)4-3-5(7)9-10-4/h3H,8H2,1-2H3
• InChI Key： YJUHIPTWAMGWLE-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(C)(C)N)ON=1

Computed Properties

• Exact Mass: 203.98983g/mol
• Monoisotopic Mass: 203.98983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 52Ų

Additional information on 2-(3-Bromo-1,2-oxazol-5-yl)propan-2-amine

2-(3-Bromo-1,2-oxazol-5-yl)propan-2-amine (CAS No. 742659-67-2): A Comprehensive Overview

2-(3-Bromo-1,2-oxazol-5-yl)propan-2-amine (CAS No. 742659-67-2) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in various scientific fields. This brominated oxazole derivative combines the characteristics of both heterocyclic compounds and amine functional groups, making it particularly interesting for researchers in medicinal chemistry and material science.

The molecular structure of 2-(3-Bromo-1,2-oxazol-5-yl)propan-2-amine features a 1,2-oxazole ring substituted with a bromine atom at the 3-position and an isopropylamine group at the 5-position. This arrangement creates a versatile scaffold that can participate in various chemical reactions, particularly in cross-coupling reactions that are fundamental to modern synthetic chemistry. The presence of both electron-withdrawing (bromine) and electron-donating (amine) groups makes this compound particularly valuable for designing new molecular architectures.

Recent scientific literature highlights the growing importance of oxazole-containing compounds in drug discovery programs. The 2-(3-Bromo-1,2-oxazol-5-yl)propan-2-amine structure serves as a potential building block for developing novel pharmaceutical agents, especially in areas targeting neurological disorders and inflammatory conditions. Researchers are particularly interested in how modifications to this core structure might influence biological activity and pharmacokinetic properties.

In material science applications, 742659-67-2 has shown promise as a precursor for organic electronic materials. The brominated oxazole moiety can act as an effective handle for further functionalization through metal-catalyzed coupling reactions, enabling the creation of conjugated systems with tailored electronic properties. This makes the compound relevant to current research in organic light-emitting diodes (OLEDs) and organic photovoltaics.

The synthesis of 2-(3-Bromo-1,2-oxazol-5-yl)propan-2-amine typically involves multi-step procedures starting from readily available precursors. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the growing emphasis on sustainable chemical practices in both academic and industrial settings. Recent advancements in heterocyclic compound synthesis have improved the accessibility of this and related structures.

Analytical characterization of CAS 742659-67-2 employs standard techniques including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and X-ray crystallography when suitable crystals can be obtained. These methods confirm the compound's identity and purity, which are crucial for research applications. The bromine atom in the structure provides a convenient handle for various spectroscopic analyses.

From a commercial perspective, the demand for specialized heterocyclic building blocks like 2-(3-Bromo-1,2-oxazol-5-yl)propan-2-amine has been steadily increasing. Chemical suppliers typically offer this compound in research quantities, with purity levels suitable for most laboratory applications. Current market trends show growing interest in such structurally diverse compounds from both pharmaceutical and materials science sectors.

Handling and storage recommendations for 742659-67-2 follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment including gloves and eye protection should be used when working with this material. Storage under inert atmosphere at low temperatures is generally recommended to maintain stability over extended periods.

The future research directions for 2-(3-Bromo-1,2-oxazol-5-yl)propan-2-amine appear promising, with potential applications expanding beyond its current uses. Ongoing studies are exploring its utility in catalysis, as a ligand in coordination chemistry, and as a precursor for more complex molecular architectures. The compound's versatility ensures it will remain relevant in chemical research for the foreseeable future.

For researchers considering working with CAS No. 742659-67-2, it's important to consult the most recent literature and safety data. The compound's unique properties make it valuable for various applications, but proper understanding of its chemical behavior is essential for successful utilization. As with all specialized chemicals, collaboration with experienced synthetic chemists can greatly facilitate research involving this interesting oxazole derivative.

In conclusion, 2-(3-Bromo-1,2-oxazol-5-yl)propan-2-amine represents an important member of the heterocyclic compound family with diverse potential applications. Its combination of reactive sites and structural features makes it particularly valuable for modern chemical research and development. As synthetic methodologies continue to advance, we can expect to see even more innovative uses for this versatile building block in both academic and industrial settings.